Cas no 1401667-20-6 ((S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester)

• Product Name: (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester
• CAS No: 1401667-20-6
• MF: C₁₈H₂₅N₃O₃
• MW: 331.40940451622
• CID: 2159302
• Update Time: 2025-06-12

(S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• (S)-3-[((s)-2-amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester
• (S)-Benzyl 3-((S)-2-amino-N-cyclopropylpropanamido)pyrrolidine-1-carboxylate
• AM97795
• (S)-3-[((S)-2-aminopropanyl)cyclopropylamino]pyrrolidine-1-carboxylic acid benzyl ester
• (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester

• Inchi： 1S/C18H25N3O3/c1-13(19)17(22)21(15-7-8-15)16-9-10-20(11-16)18(23)24-12-14-5-3-2-4-6-14/h2-6,13,15-16H,7-12,19H2,1H3/t13-,16-/m0/s1
• InChI Key： QIUUAXIZZLEWAW-BBRMVZONSA-N
• SMILES： O=C([C@H](C)N)N([C@@H]1CN(C(=O)OCC2C=CC=CC=2)CC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 460
• Topological Polar Surface Area: 75.9

Additional information on (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester

Research Briefing on (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1401667-20-6)

The compound (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1401667-20-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, including its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester as a key intermediate in the synthesis of novel protease inhibitors. Its unique structural features, including the cyclopropyl-amino and benzyl ester moieties, make it a promising candidate for targeting enzymes involved in various pathological conditions, such as cancer and infectious diseases. Advanced computational modeling and in vitro assays have demonstrated its high binding affinity and selectivity towards specific protease targets.

In a groundbreaking study published in the Journal of Medicinal Chemistry, researchers utilized (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester as a scaffold to develop a series of potent inhibitors for the SARS-CoV-2 main protease. The study reported that derivatives of this compound exhibited nanomolar inhibitory activity, with improved pharmacokinetic properties compared to existing inhibitors. These findings underscore its potential as a versatile building block in antiviral drug development.

Another area of interest is the application of this compound in oncology. Preclinical studies have shown that (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester can be modified to target tumor-associated proteases, thereby inhibiting cancer cell proliferation and metastasis. Mechanistic studies revealed that its derivatives induce apoptosis in cancer cells by disrupting key signaling pathways, offering a new avenue for targeted cancer therapy.

Despite these promising results, challenges remain in optimizing the bioavailability and toxicity profile of (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester derivatives. Ongoing research is focused on structural modifications to enhance their drug-like properties while maintaining their therapeutic efficacy. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical applications.

In conclusion, (S)-3-[((S)-2-Amino-propionyl)-cyclopropyl-amino]-pyrrolidine-1-carboxylic acid benzyl ester (CAS: 1401667-20-6) represents a valuable chemical entity with broad potential in medicinal chemistry. Its versatility as a synthetic intermediate and its promising biological activities make it a compound of significant interest for future drug discovery endeavors. Continued research and development efforts will be crucial in unlocking its full therapeutic potential.